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Compound of Interest

Compound Name: Basic Red 14

Cat. No.: B1583731

Introduction

Basic Red 14 is a cationic dye used in various industrial applications, particularly in the textile
industry. The discharge of effluents containing such dyes into aquatic ecosystems is a
significant environmental concern. This technical guide provides a comprehensive overview of
the ecotoxicological effects of Basic Red 14 on aquatic life, synthesizing available data to
inform researchers, scientists, and drug development professionals. The guide details
guantitative toxicity data, experimental methodologies, and potential mechanisms of toxicity.

Quantitative Ecotoxicity Data

The acute and chronic toxicity of Basic Red 14 to various aquatic organisms has been
evaluated in several studies. The following table summarizes the key quantitative data.

Test Taxonomic . . Concentrati
. Endpoint Duration Reference
Organism Group on (mgl/L)
Chlorella sp. Algae 96-h EC50 96 hours 10.88 [1112][3]
Moina Crustacean
48-h LC50 48 hours 491 [1][2]13]
macrocopa (Waterflea)

Note: Some Safety Data Sheets (SDS) for Basic Red 14 indicate that no data is available
regarding its toxicity to aquatic life[4][5]. The data presented above is from a peer-reviewed
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scientific study and should be considered more indicative of the potential environmental risk.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of toxicological studies.
The following sections describe the protocols for the key experiments cited.

1. Algal Growth Inhibition Test (Chlorella sp.)

This protocol is based on the methodology for the 96-hour EC50 determination for Chlorella sp.

[11[2][3].

o Test Organism:Chlorella sp., a species of green algae.

e Culture Medium: A suitable nutrient-rich medium for algal growth.

e Test Conditions:
o Temperature: Controlled at an optimal level for the species.
o Light: Continuous illumination with a specified intensity (e.g., 6,000 lux)[3].
o pH: Maintained within a narrow range suitable for the test organism.

e Procedure:

[¢]

Prepare a series of test solutions with varying concentrations of Basic Red 14. A control
group with no dye is also prepared.

[¢]

Inoculate each test flask with a known concentration of Chlorella sp.

[¢]

Incubate the flasks under the specified conditions for 96 hours.

o

At the end of the exposure period, measure the algal growth in each flask. This can be
done by cell counts, chlorophyll a content, or dry weight[1][2].

o Endpoint Calculation: The 96-h EC50 (the concentration that causes a 50% reduction in
growth compared to the control) is calculated using statistical methods.
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2. Acute Immobilization Test (Moina macrocopa)

This protocol outlines the determination of the 48-hour LC50 for the waterflea, Moina
macrocopa[1][2][3].

Test Organism:Moina macrocopa, a small freshwater crustacean.
o Test Water: A standardized, reconstituted water or clean natural water.
e Test Conditions:
o Temperature: Maintained at a constant, appropriate temperature.
o Light: A standard light/dark cycle is established.
e Procedure:
o Prepare a range of Basic Red 14 concentrations in the test water, along with a control.
o Introduce a specific number of young, healthy Moina macrocopa into each test vessel.
o Observe the organisms at 24 and 48 hours for immobilization (inability to swim).

o Endpoint Calculation: The 48-h LC50 (the concentration that is lethal to 50% of the test
organisms) is determined.

Mechanisms of Toxicity

The toxicity of Basic Red 14 to aquatic organisms is thought to be influenced by its chemical
properties. As a cationic dye with a small molecular size, it may readily pass through cell
membranes and be absorbed by organelles within the cells of organisms like waterfleas[1][2].
For algae, the dye's color can interfere with photosynthesis by absorbing light at wavelengths
used by chlorophyll[1][2].

While specific signaling pathways for Basic Red 14 have not been extensively elucidated, a
related dye, Basic Violet 14, has been shown to induce hepatotoxicity in zebrafish, with
oxidative stress suggested as a potential mechanism[6][7]. This suggests that Basic Red 14
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could also induce toxicity through the generation of reactive oxygen species (ROS), leading to
cellular damage.

Visualizations

Experimental Workflow for Aquatic Toxicity Testing

Preparation
Test Organism Culturing Preparation of Test Solutions Control Group Preparation
(e.g., Chlorella sp., Moina macrocopa) (Range of Basic Red 14 concentrations) (No Basic Red 14)
4 )
Exposure

FEnoculation of Test Organisms)<

Incubation under Controlled Conditions
(Temperature, Light, pH)

- J

/Data Collecti v)n & Analysis\

Observation and Measurement
(e.g., Cell count, Immobilization)
Statistical Analysis

Determination of Endpoints
(LC50, EC50)

- J

Click to download full resolution via product page

Caption: Workflow for a typical aquatic toxicity test.
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Conceptual Signaling Pathway for Cationic Dye-Induced Oxidative Stress
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Caption: Potential mechanism of toxicity via oxidative stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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